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Compound of Interest

Compound Name: LM 2005

Cat. No.: B1674961 Get Quote

The proper disposal of the substance referred to as "LM 2005" requires careful consideration of

its specific formulation, as various products may be marketed under this name with different

chemical compositions and associated hazards. The provided information from multiple safety

data sheets (SDS) indicates that "LM 2005" can range from a non-hazardous material to a

regulated hazardous waste. Therefore, consulting the specific SDS for the product in use is the

critical first step.

Key Product Characteristics and Variations
Quantitative and qualitative data from various sources suggest significant differences between

products named "LM 2005." This variability underscores the need to consult the product-

specific SDS before handling or disposal.
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Characteristic ECOLINK 2005 (A)
Unidentified "LM
2005" Product 1

Unidentified "LM
2005" Product 2

Physical State
Colorless liquid with a

faint ether-like odor[1]

Colorless liquid with a

sweet, pungent

odor[2]

Not specified

Flashpoint
Does not have a

flashpoint[1]

May burn but will not

ignite readily[2]
Not specified

Hazard Classification

Not considered a

RCRA regulated

substance, but the

resulting mixture after

use may be

hazardous[1]

May be classified as

non-hazardous, but

re-evaluation is

required at the time of

disposal[2]

Classified as a

"Hazardous Chemical"

causing serious eye

irritation

Primary Hazard Skin and eye irritant[1]

May cause eye, nose,

and upper respiratory

tract irritation[2]

Causes serious eye

irritation

EPA Hazardous

Waste No.
Not specified

D001 (Ignitable), if

applicable[3]
Not specified

Experimental Protocols: General Disposal
Procedures
The following are generalized, step-by-step procedures for the disposal of chemical waste,

which should be adapted based on the specific SDS for the "LM 2005" product in use.

1. Waste Identification and Characterization:

Consult the SDS: The SDS for the specific "LM 2005" product is the primary source of

information for determining if it is a hazardous waste.

Evaluate Contamination: Once used, the "LM 2005" may be contaminated with other

hazardous materials, which could change its waste classification[1]. The resulting mixture

must be evaluated.
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Hazardous Waste Determination: A waste is generally considered hazardous if it is

specifically listed by regulatory agencies (like the EPA) or if it exhibits characteristics of

ignitability, corrosivity, reactivity, or toxicity[4].

2. Handling and Storage of Waste:

Container: Use a suitable, leak-proof container that is compatible with the chemical waste.

The container must be kept closed except when adding waste[4][5].

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name of the contents (including any contaminants), the date of generation, and the

location of origin[6].

Segregation: Store containers of "LM 2005" waste segregated from other incompatible

wastes[5].

3. Spill Management:

Small Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

dry sand, or earth) and place it into a labeled chemical waste container[2].

Large Spills: For large spills, dike the area to prevent spreading. Evacuate unprotected

personnel and ensure adequate ventilation[3]. Use personal protective equipment (PPE) as

specified in the SDS.

Cleanup: Following product recovery, flush the area with water. Clean the surface thoroughly

to remove any residual contamination.

4. Final Disposal:

Licensed Waste Disposal: Dispose of the waste through a licensed hazardous waste

disposal facility[3][7]. Do not dispose of chemical waste in the regular trash or down the

sanitary sewer unless explicitly permitted by local authorities and the SDS[6].

Empty Containers: Empty containers that held "LM 2005" may retain product residue and

should be handled with care[2]. Depending on the hazard level of the product, containers
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may need to be triple-rinsed with an appropriate solvent, with the rinsate collected as

hazardous waste, before the container can be disposed of as regular trash[5][8][9].

Logical Flow for LM 2005 Disposal
The following diagram illustrates the decision-making process for the proper disposal of "LM
2005".
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Start: Have 'LM 2005' for Disposal

Consult Product-Specific Safety Data Sheet (SDS)

Is the waste classified as hazardous?

Dispose of in accordance with local, state, and federal non-hazardous waste regulations.

No

Manage as Hazardous Waste

Yes

End of Disposal Process

Properly containerize and label with 'Hazardous Waste' and contents.

Store in a designated, safe location, segregated from incompatible materials.

Arrange for pickup and disposal by a licensed hazardous waste facility.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of "LM 2005".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ecolink.com [ecolink.com]

2. hemaquebec.ca [hemaquebec.ca]

3. grinnell.edu [grinnell.edu]

4. pfw.edu [pfw.edu]

5. campussafety.lehigh.edu [campussafety.lehigh.edu]

6. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

7. files.dep.state.pa.us [files.dep.state.pa.us]

8. vumc.org [vumc.org]

9. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for LM 2005: A General
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674961#lm-2005-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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